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Compound of Interest

Compound Name: Methimepip dihydrobromide

CAS No.: 151070-80-3

Cat. No.: B1676385 Get Quote

Compound: Methimepip dihydrobromide Classification: Selective Histamine H

Receptor Agonist CAS: 817636-54-7 (Dihydrobromide) Support Tier: Level 3 (Senior
Application Scientist)

Introduction: The Stability Imperative
Methimepip dihydrobromide is a highly potent, selective agonist for the histamine H

receptor. Unlike standard reagents, this compound is a dihydrobromide salt. While this salt form
improves aqueous solubility compared to the free base, it introduces a critical vulnerability:
hygroscopicity.

Improper handling leads to water absorption from the atmosphere, which alters the effective

molecular weight (leading to dosing errors) and facilitates hydrolysis-driven degradation. This

guide replaces generic advice with a field-proven protocol to maintain pharmacological integrity.

Module 1: The "Golden Standard" Storage Protocol
The primary cause of experimental failure with Methimepip is not chemical instability, but

physical degradation (deliquescence) due to moisture.
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State Temperature Conditions Shelf Life

Solid Powder
-20°C (Preferred) or

RT

Strictly Desiccated.

Protected from light.
> 2 Years

Stock Solution

(DMSO)
-20°C or -80°C

Aliquoted (Single-

use).[1] Sealed.
6 Months

Aqueous Solution N/A
Prepare Fresh. Do not

store.
< 24 Hours

Critical Handling Workflow
The following workflow prevents "cold-shock" condensation, which turns your powder into a

sticky, unusable gum.

Receive Vial
(Ambient/Ice Pack)
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Retrieve Vial
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Figure 1: Moisture-Free Handling Workflow.The equilibration step (red) is non-negotiable.

Opening a cold vial attracts atmospheric moisture instantly.

Module 2: Solubilization & Stock Preparation
Solvent Choice & Solubility Data
Methimepip dihydrobromide is highly soluble in water due to its ionic nature, but DMSO is

preferred for stock solutions to prevent microbial growth and hydrolysis over time.
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Solvent Max Solubility
Recommended
Stock Conc.

Notes

Water ~100 mM 10 mM

Use degassed,

molecular biology

grade water.

DMSO ~100 mM 10 - 50 mM

Best for freezing.

DMSO stocks are

stable at -20°C.

Ethanol Low/Variable N/A Not recommended.

The Stoichiometry Trap (Molar Mass Calculation)
A common error in calculating

or

values is using the molecular weight (MW) of the free base instead of the salt.

Methimepip (Free Base): MW

179.3 g/mol

Methimepip Dihydrobromide: MW

341.09 g/mol [2][3]

Correction Factor: 1.90

Protocol:

Check the Certificate of Analysis (CoA) for your specific batch. If it is a hydrate (e.g.,

), the MW will be higher than 341.09.

Formula:

Example: To make 1 mL of 10 mM stock:
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Module 3: Mechanism of Action (Context)[5][6][7][8]
Understanding the pathway helps troubleshoot "lack of effect" in experiments. Methimepip acts

on the H

receptor, which is G

/G

coupled.
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Figure 2: H3 Receptor Signaling Cascade.Methimepip functions as a "brake," reducing cAMP

and inhibiting neurotransmitter release via presynaptic autoreceptors.[4]

Module 4: Troubleshooting & FAQs
Q1: The powder has turned into a sticky yellow/brown
gum. Is it still usable?
Diagnosis: Deliquescence.[5][6] The HBr salt has absorbed atmospheric water.

Solution:Discard. While the chemical structure might be intact, weighing is now impossible, and

hydrolysis may have initiated. Prevention: Never open the vial while it is cold. Allow 60 minutes

of equilibration time at room temperature before breaking the seal.

Q2: My stock solution in PBS precipitated after freezing.
Diagnosis: "Salting out" effect. Phosphate Buffered Saline (PBS) lowers the solubility of many

organic salts during freeze-thaw cycles due to ionic crowding and pH shifts. Solution:

Warm the solution to 37°C and vortex vigorously.

If it does not redissolve, prepare a new stock in pure DMSO.

Dilute into PBS only at the final step (working concentration) immediately before use.

Q3: I am treating cells, and the results are variable.
Diagnosis: Oxidation or DMSO toxicity. Solution:

Check DMSO: Ensure the final DMSO concentration in your cell culture is < 0.1% (v/v).

Check Freshness: Methimepip in aqueous media oxidizes over time. Do not store diluted

working solutions overnight.

Q4: How do I calculate the dose for in vivo (rat/mouse)
studies?
Diagnosis: Salt correction error. Solution: Doses in literature are often reported as "free base"

equivalents.
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If a paper cites "5 mg/kg Methimepip," you must inject:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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